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Compound of Interest

Compound Name: Felodipine

Cat. No.: B1672334

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the spectrophotometric
determination of felodipine in bulk and pharmaceutical dosage forms. The methods described
are simple, cost-effective, and suitable for routine quality control analysis.

Introduction

Felodipine is a calcium channel blocker of the dihydropyridine class used to treat hypertension
and angina.[1] Accurate and reliable analytical methods are crucial for its quantification in
pharmaceutical formulations. Spectrophotometry offers a simple and accessible alternative to
more complex chromatographic techniques.[2][3] This document outlines various
spectrophotometric methods, including direct UV spectrophotometry, derivative
spectrophotometry, and colorimetric methods based on chemical reactions.

Spectrophotometric Methods Overview

Several spectrophotometric methods have been developed for the determination of felodipine.
The choice of method may depend on the sample matrix, available instrumentation, and
desired sensitivity.

o UV Spectrophotometry: This is the most straightforward method, based on the inherent UV
absorbance of felodipine.[4][5] The maximum absorbance (Amax) is typically observed
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around 238 nm and 362 nm in solvents like methanol or ethanol.

» Derivative Spectrophotometry: This technique enhances the resolution of overlapping
spectra and can be used to eliminate matrix interference. The second-order derivative
spectrum of felodipine in methanol has been utilized for its quantification.

o Colorimetric Methods (Visible Spectrophotometry): These methods involve the reaction of
felodipine with a chromogenic reagent to produce a colored complex that can be measured
in the visible region. This approach can increase sensitivity and selectivity. Examples
include:

o Reaction with Iron(lll) and Ferricyanide: Felodipine reduces iron(lll) to iron(ll), which then
reacts with ferricyanide to form Prussian blue, with an absorption maximum at 760 nm.

o Bromination followed by Reaction with Dyes: This indirect method involves the bromination
of felodipine, and the subsequent reaction of unreacted bromine with dyes like Methyl
Orange or Indigo Carmine.

Quantitative Data Summary

The following tables summarize the key quantitative parameters for various spectrophotometric
methods for felodipine determination.

Table 1: UV/Visible Spectrophotometric Methods for Felodipine Determination
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Method

Solvent/Reage
nt

Amax (nm)

Linearity
Range (pg/mL)

Correlation
Coefficient (r?)

uv

Spectrophotomet

ry

Methanol

362.4

10 - 100

0.991

uv

Spectrophotomet

ry

Ethanol

363.5

0.9948

Second
Derivative

Spectrophotomet

ry

Methanol

239 - 230 (peak-
to-trough)

1.9468 - 19.468

0.99975

Reaction with
Fe(lll) and

Ferricyanide

Acidic Medium

760

15-50

Not Reported

Bromate-
Bromide and

Methyl Orange

Acidic Medium

520

0.12-0.87

Not Reported

Bromate-
Bromide and

Indigo Carmine

Acidic Medium

610

05-6.0

Not Reported

Table 2: Validation Parameters for Selected Spectrophotometric Methods

© 2025 BenchChem. All rights reserved.

3/11

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672334?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Accuracy (% Precision
Method LOD (pg/mL) LOQ (ug/mL)
Recovery) (%RSD)
uv
98 - 103% (label
Spectrophotomet laim) <2 Not Reported Not Reported
claim
ry (Methanol)
uv
Spectrophotomet  99.21 - 100.23% <2 Not Reported Not Reported
ry (Ethanol)
Second
Derivative 80 - 120% of
0.736 Not Reported Not Reported
Spectrophotomet  target
ry

Reaction with

Fe(lll) and Not Reported Not Reported Reported Reported
Ferricyanide

Bromate-

Bromide Not Reported Not Reported Reported Reported
Methods

Experimental Protocols
Method 1: UV Spectrophotometry in Methanol

This protocol is based on the method described by Nimje et al.

4.1.1. Instrumentation and Reagents

UV-Visible Spectrophotometer (e.g., Systronics Double beam 2203)

10 mm matched quartz cells

Analytical balance

Volumetric flasks
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Methanol (Spectrophotometric grade)

Felodipine reference standard

4.1.2. Preparation of Standard Stock Solution (100 pg/mL)

Accurately weigh 10 mg of felodipine reference standard.

Transfer it to a 100 mL volumetric flask.

Dissolve in a small amount of methanol and then make up the volume to the mark with
methanol.

4.1.3. Preparation of Working Standard Solutions

From the stock solution, prepare a series of dilutions in methanol to obtain concentrations in
the range of 10-100 pg/mL.

4.1.4. Preparation of Sample Solution (from Tablets)

Weigh and finely powder 20 tablets.

Accurately weigh a quantity of the powder equivalent to 10 mg of felodipine and transfer it
to a 100 mL volumetric flask.

Add about 70 mL of methanol and sonicate for 15 minutes to ensure complete dissolution of
felodipine.

Make up the volume to 100 mL with methanol and mix well.
Filter the solution through a suitable filter paper.

Dilute the filtrate with methanol to obtain a final concentration within the Beer's law range.

4.1.5. Spectrophotometric Measurement

Scan the working standard solutions over the UV range of 200-400 nm against a methanol
blank to determine the wavelength of maximum absorbance (Amax). The reported Amax is
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362.4 nm.

o Measure the absorbance of the standard and sample solutions at the determined Amax.

o Construct a calibration curve by plotting absorbance versus concentration for the standard
solutions.

» Determine the concentration of felodipine in the sample solution from the calibration curve.

Method 2: Second Derivative Spectrophotometry

This protocol is based on the method described by Farmacia Journal.
4.2.1. Instrumentation and Reagents

o UV-Visible Spectrophotometer with derivative capability (e.g., Perkin EImer UV-VIS Lambda
2)

e 10 mm quartz cells

o Methanol (Spectrophotometric grade)
» Felodipine reference standard

4.2.2. Preparation of Solutions

» Prepare standard and sample solutions of felodipine in methanol as described in section
4.1. The concentration range for this method is 1.9468 mg/L to 19.468 mg/L (approximately
1.95 - 19.5 pg/mL).

4.2.3. Spectrophotometric Measurement

» Record the second derivative (D2) spectra of the standard and sample solutions in the range
of 250 - 225 nm.

o The amplitude of the second derivative is measured between the wavelengths of 239 nm
and 230 nm.

o Set the wavelength scanning speed to 120 nm/min and smoothing to 3 nm.
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e Construct a calibration curve by plotting the D2 amplitude versus the concentration of the
standard solutions.

» Determine the concentration of felodipine in the sample solution using the regression
equation from the calibration curve.

Method 3: Colorimetric Determination using Iron(lll) and
Ferricyanide

This protocol is based on the method described by Gowda et al.

4.3.1. Instrumentation and Reagents

UV-Visible Spectrophotometer

Felodipine reference standard

Iron(lIl) solution

Potassium ferricyanide solution

Acidic medium (e.g., HCI)

4.3.2. General Procedure

* Prepare a series of standard solutions of felodipine in the concentration range of 1.5-5.0
pg/mL.

» To a fixed volume of each standard solution, add the iron(lll) solution in an acidic medium.

 Allow the reduction of iron(lll) to iron(ll) by felodipine to proceed.

» Add the ferricyanide solution to form the Prussian blue complex.

» Measure the absorbance of the resulting solution at 760 nm against a reagent blank.

e Prepare a calibration curve by plotting absorbance versus concentration.
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« Determine the concentration of felodipine in the sample solution from the calibration curve.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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